Cas no 1354004-65-1 ((S)-2-AMino-N-isopropyl-N-(3-trifluoroMethyl-benzyl)-propionaMide)

• Product Name: (S)-2-AMino-N-isopropyl-N-(3-trifluoroMethyl-benzyl)-propionaMide
• CAS No: 1354004-65-1
• MF: C₁₄H₁₉F₃N₂O
• MW: 288.308674097061
• CID: 4588741
• Update Time: 2025-06-08

(S)-2-AMino-N-isopropyl-N-(3-trifluoroMethyl-benzyl)-propionaMide Chemical and Physical Properties

Names and Identifiers

• (S)-2-AMino-N-isopropyl-N-(3-trifluoroMethyl-benzyl)-propionaMide
• (2S)-2-amino-N-propan-2-yl-N-[[3-(trifluoromethyl)phenyl]methyl]propanamide

• Inchi： 1S/C14H19F3N2O/c1-9(2)19(13(20)10(3)18)8-11-5-4-6-12(7-11)14(15,16)17/h4-7,9-10H,8,18H2,1-3H3/t10-/m0/s1
• InChI Key： NQZRIFUTUOHQNI-JTQLQIEISA-N
• SMILES： C(N(C(C)C)CC1=CC=CC(C(F)(F)F)=C1)(=O)[C@@H](N)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6

Additional information on (S)-2-AMino-N-isopropyl-N-(3-trifluoroMethyl-benzyl)-propionaMide

Recent Advances in the Study of (S)-2-Amino-N-isopropyl-N-(3-trifluoromethyl-benzyl)-propionamide (CAS: 1354004-65-1)

In recent years, the compound (S)-2-Amino-N-isopropyl-N-(3-trifluoromethyl-benzyl)-propionamide (CAS: 1354004-65-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl-benzyl and isopropyl substituents, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of (S)-2-Amino-N-isopropyl-N-(3-trifluoromethyl-benzyl)-propionamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced chiral resolution techniques to ensure the enantiomeric purity of the (S)-isomer, which is critical for its biological activity. The incorporation of the trifluoromethyl group enhances the compound's metabolic stability and binding affinity to target proteins, making it a valuable scaffold for drug development.

Recent investigations into the pharmacological properties of this compound have revealed its potential as a modulator of specific neurotransmitter systems. In vitro and in vivo studies suggest that it exhibits high selectivity for certain receptors, which could be leveraged in the treatment of neurological disorders such as anxiety and depression. Additionally, its pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has been characterized, providing a solid foundation for further preclinical development.

One of the most notable findings is the compound's ability to cross the blood-brain barrier (BBB) efficiently, a property that is often challenging to achieve with small-molecule therapeutics. This characteristic, combined with its favorable safety profile in animal models, positions (S)-2-Amino-N-isopropyl-N-(3-trifluoromethyl-benzyl)-propionamide as a promising candidate for central nervous system (CNS)-targeted therapies.

In addition to its neurological applications, recent studies have explored the compound's potential in oncology. Preliminary data indicate that it may inhibit specific signaling pathways involved in tumor growth and metastasis. Researchers are currently investigating its efficacy in combination with existing chemotherapeutic agents to enhance treatment outcomes.

Despite these promising developments, challenges remain in the clinical translation of (S)-2-Amino-N-isopropyl-N-(3-trifluoromethyl-benzyl)-propionamide. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed in future studies. However, the compound's unique chemical properties and versatile biological activities make it a compelling subject for ongoing research.

In conclusion, (S)-2-Amino-N-isopropyl-N-(3-trifluoromethyl-benzyl)-propionamide (CAS: 1354004-65-1) represents a significant advancement in the field of medicinal chemistry. Its potential applications in neurology and oncology, coupled with its favorable pharmacokinetic properties, underscore its value as a therapeutic candidate. Continued research and development efforts are expected to further elucidate its mechanisms and expand its clinical utility.